Cas no 920948-08-9 (1-(furan-2-yl)methyl-3-{3-(2-hydroxyethoxy)phenylamino}-2,5-dihydro-1H-pyrrole-2,5-dione)

• Product Name: 1-(furan-2-yl)methyl-3-{3-(2-hydroxyethoxy)phenylamino}-2,5-dihydro-1H-pyrrole-2,5-dione
• CAS No: 920948-08-9
• MF: C₁₇H₁₆N₂O₅
• MW: 328.319344520569
• CID: 6013139
• PubChem ID: 16647991
• Update Time: 2025-07-16

1-(furan-2-yl)methyl-3-{3-(2-hydroxyethoxy)phenylamino}-2,5-dihydro-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(furan-2-yl)methyl-3-{3-(2-hydroxyethoxy)phenylamino}-2,5-dihydro-1H-pyrrole-2,5-dione
• 1-(furan-2-ylmethyl)-3-[3-(2-hydroxyethoxy)anilino]pyrrole-2,5-dione
• 1H-Pyrrole-2,5-dione, 1-(2-furanylmethyl)-3-[[3-(2-hydroxyethoxy)phenyl]amino]-
• 920948-08-9
• F2381-0332
• AKOS003061464
• 1-(furan-2-ylmethyl)-3-((3-(2-hydroxyethoxy)phenyl)amino)-1H-pyrrole-2,5-dione
• 1-[(furan-2-yl)methyl]-3-{[3-(2-hydroxyethoxy)phenyl]amino}-2,5-dihydro-1H-pyrrole-2,5-dione

• Inchi： 1S/C17H16N2O5/c20-6-8-24-13-4-1-3-12(9-13)18-15-10-16(21)19(17(15)22)11-14-5-2-7-23-14/h1-5,7,9-10,18,20H,6,8,11H2
• InChI Key： IMXKZXYQDYHUBO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CO2)C(=O)C=C(NC2=CC=CC(OCCO)=C2)C1=O

Computed Properties

• Exact Mass: 328.10592162g/mol
• Monoisotopic Mass: 328.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92Ų

Experimental Properties

• Density: 1.439±0.06 g/cm3(Predicted)
• Boiling Point: 534.6±50.0 °C(Predicted)
• pka: 14.28±0.10(Predicted)

Additional information on 1-(furan-2-yl)methyl-3-{3-(2-hydroxyethoxy)phenylamino}-2,5-dihydro-1H-pyrrole-2,5-dione

Introduction to 1-(furan-2-yl)methyl-3-{3-(2-hydroxyethoxy)phenylamino}-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 920948-08-9) and Its Emerging Applications in Chemical Biology

The compound 1-(furan-2-yl)methyl-3-{3-(2-hydroxyethoxy)phenylamino}-2,5-dihydro-1H-pyrrole-2,5-dione, identified by the CAS number 920948-08-9, represents a novel heterocyclic molecule with significant potential in the field of chemical biology and pharmaceutical research. This compound belongs to the pyrrole dione class, a structural motif known for its broad biological activity and versatility in drug design. The presence of fused rings, including a furan moiety and a phenyl ring, alongside functional groups such as hydroxyl and amino substituents, endows this molecule with unique chemical properties that make it an attractive candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of pyrrole derivatives in the development of therapeutic agents. Pyrrole diones, in particular, have garnered attention due to their ability to interact with biological targets through multiple mechanisms. The 1-(furan-2-yl)methyl substituent in this compound contributes to its lipophilicity, facilitating membrane permeability and enhancing cellular uptake—a critical factor for drug efficacy. Additionally, the 3-(2-hydroxyethoxy)phenylamino group introduces hydrophilic characteristics, improving solubility and bioavailability. This balance between hydrophobic and hydrophilic regions is a hallmark of many successful drugs that have transitioned from academic research to clinical applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The pyrrole core is a privileged structure in medicinal chemistry, frequently found in natural products and synthetic molecules with pharmacological activity. For instance, derivatives of pyrrole diones have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of substituents in 1-(furan-2-yl)methyl-3-{3-(2-hydroxyethoxy)phenylamino}-2,5-dihydro-1H-pyrrole-2,5-dione may confer unique interactions with biological targets, making it a valuable starting point for structure-activity relationship (SAR) studies.

Current research in chemical biology emphasizes the need for molecules that can modulate protein-protein interactions (PPIs), which are often implicated in disease pathogenesis but are challenging to target with traditional small-molecule drugs. The structural features of this compound suggest its potential utility in disrupting aberrant PPIs associated with neurological disorders and cancer. For example, the phenylamino group could interact with aromatic residues in protein binding pockets, while the furan ring might engage in hydrogen bonding or π-stacking interactions. Such multifaceted binding capabilities are essential for designing molecules with high selectivity and potency.

The hydroxyl group at the 2-position of the furan ring adds another layer of complexity to this molecule's biological behavior. Hydroxylated heterocycles are known to exhibit diverse pharmacological effects due to their ability to participate in hydrogen bonding networks within biological systems. In vitro studies have shown that similar hydroxyl-containing pyrrole derivatives can inhibit enzymes involved in signal transduction pathways relevant to inflammation and cancer progression. While detailed mechanistic studies on 1-(furan-2-yl)methyl-3-{3-(2-hydroxyethoxy)phenylamino}-2,5-dihydro-1H-pyrrole-2,5-dione are still underway, preliminary data suggest promising activities against such targets.

The synthesis of this compound also reflects modern trends in organic chemistry toward sustainable and efficient methodologies. The construction of the pyrrole dione core can be achieved through multicomponent reactions or cyclization strategies that minimize waste and maximize yield—a critical consideration for industrial-scale production. Additionally, the introduction of functional groups such as hydroxyl and amino moieties can be performed using green chemistry principles, reducing reliance on hazardous reagents and solvents.

In conclusion,1-(furan-2-yl)methyl-3-{3-(2-hydroxyethoxy)phenylamino}-2,5-dihydro-1H-pyrrole-2,5-dione (CAS No. 920948-08-9) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structural features—comprising a pyrrole dione core fused with furan and phenyl rings—alongside functional groups that enhance both lipophilicity and solubility—make it well-suited for modulating biological pathways relevant to human health. As research continues to uncover new therapeutic targets and innovative synthetic strategies,this compound will undoubtedly play a significant role in advancing our understanding of molecular interactions at the interface of chemistry and biology.